3-Phenyl-1-{4-[(3-phenyl-1-pyrrolidinyl)carbonyl]benzoyl}pyrrolidine

• Molecular Formula: C28H28N2O2
• Molecular Weight: 424.5 g/mol
• IUPAC Name: [4-(3-phenylpyrrolidine-1-carbonyl)phenyl]-(3-phenylpyrrolidin-1-yl)methanone
• InChI: InChI=1S/C28H28N2O2/c31-27(29-17-15-25(19-29)21-7-3-1-4-8-21)23-11-13-24(14-12-23)28(32)30-18-16-26(20-30)22-9-5-2-6-10-22/h1-14,25-26H,15-20H2
• InChI Key: YTUFKZZYOYOVLX-UHFFFAOYSA-N
• SMILES: C1CN(CC1C2=CC=CC=C2)C(=O)C3=CC=C(C=C3)C(=O)N4CCC(C4)C5=CC=CC=C5

Description

3-Phenyl-1-{4-[(3-phenyl-1-pyrrolidinyl)carbonyl]benzoyl}pyrrolidine, also known as PBP, is a synthetic compound with potential applications in scientific research. This compound is a member of the pyrrolidine class of compounds and has been shown to exhibit significant biological activity.

Mechanism of Action

3-Phenyl-1-{4-[(3-phenyl-1-pyrrolidinyl)carbonyl]benzoyl}pyrrolidine binds to the sigma-1 receptor with high affinity and modulates its activity. The sigma-1 receptor is a chaperone protein that is involved in the regulation of various cellular processes. 3-Phenyl-1-{4-[(3-phenyl-1-pyrrolidinyl)carbonyl]benzoyl}pyrrolidine has been shown to increase the binding of certain ligands to the sigma-1 receptor, leading to changes in cellular signaling and physiological responses.
Biochemical and Physiological Effects:
3-Phenyl-1-{4-[(3-phenyl-1-pyrrolidinyl)carbonyl]benzoyl}pyrrolidine has been shown to have various biochemical and physiological effects. It has been shown to modulate calcium signaling, ion channel regulation, and neurotransmitter release. 3-Phenyl-1-{4-[(3-phenyl-1-pyrrolidinyl)carbonyl]benzoyl}pyrrolidine has also been shown to have neuroprotective effects in certain models of neurodegenerative diseases. These effects make 3-Phenyl-1-{4-[(3-phenyl-1-pyrrolidinyl)carbonyl]benzoyl}pyrrolidine a potential therapeutic agent for the treatment of various neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Phenyl-1-{4-[(3-phenyl-1-pyrrolidinyl)carbonyl]benzoyl}pyrrolidine in lab experiments is its high affinity for the sigma-1 receptor. This allows for precise modulation of the receptor's activity. Another advantage is its synthetic nature, which allows for precise control over its chemical properties. One limitation is the lack of information on its pharmacokinetics and pharmacodynamics. This limits its potential applications in vivo.

Future Directions

There are several future directions for research on 3-Phenyl-1-{4-[(3-phenyl-1-pyrrolidinyl)carbonyl]benzoyl}pyrrolidine. One direction is to further elucidate its mechanism of action and its effects on cellular signaling pathways. Another direction is to investigate its potential therapeutic applications in various neurological disorders. Additionally, further studies are needed to determine its pharmacokinetics and pharmacodynamics to better understand its potential applications in vivo.
Conclusion:
In conclusion, 3-Phenyl-1-{4-[(3-phenyl-1-pyrrolidinyl)carbonyl]benzoyl}pyrrolidine is a synthetic compound with potential applications in scientific research, particularly in the field of neuroscience. Its high affinity for the sigma-1 receptor and its ability to modulate cellular signaling pathways make it a potential tool for studying the role of the sigma-1 receptor in various biological processes. While there are limitations to its use in vivo, further research is needed to fully understand its potential applications in therapeutic settings.

Synthesis Methods

The synthesis of 3-Phenyl-1-{4-[(3-phenyl-1-pyrrolidinyl)carbonyl]benzoyl}pyrrolidine involves the reaction of 3-phenylpyrrolidine with 4-(tert-butoxycarbonyl)benzoyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with trifluoroacetic acid to remove the protecting group, resulting in the formation of 3-Phenyl-1-{4-[(3-phenyl-1-pyrrolidinyl)carbonyl]benzoyl}pyrrolidine. This synthesis method has been optimized to produce high yields of 3-Phenyl-1-{4-[(3-phenyl-1-pyrrolidinyl)carbonyl]benzoyl}pyrrolidine with high purity.

Scientific Research Applications

3-Phenyl-1-{4-[(3-phenyl-1-pyrrolidinyl)carbonyl]benzoyl}pyrrolidine has potential applications in scientific research, particularly in the field of neuroscience. It has been shown to bind to the sigma-1 receptor, a protein that is involved in various cellular processes including calcium signaling, ion channel regulation, and neurotransmitter release. 3-Phenyl-1-{4-[(3-phenyl-1-pyrrolidinyl)carbonyl]benzoyl}pyrrolidine has been shown to modulate the activity of the sigma-1 receptor, leading to changes in cellular signaling and physiological responses. This makes 3-Phenyl-1-{4-[(3-phenyl-1-pyrrolidinyl)carbonyl]benzoyl}pyrrolidine a potential tool for studying the role of the sigma-1 receptor in various biological processes.